Cas no 2014843-14-0 (3-(5-fluoropyridin-3-yl)oxypropane-1-sulfonyl chloride)

• Product Name: 3-(5-fluoropyridin-3-yl)oxypropane-1-sulfonyl chloride
• CAS No: 2014843-14-0
• MF: C₈H₉ClFNO₃S
• MW: 253.67836356163
• CID: 5995399
• PubChem ID: 165870684
• Update Time: 2025-08-03

3-(5-fluoropyridin-3-yl)oxypropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoropyridin-3-yl)oxypropane-1-sulfonyl chloride
• 3-[(5-fluoropyridin-3-yl)oxy]propane-1-sulfonyl chloride
• EN300-1145153
• 2014843-14-0

• Inchi： 1S/C8H9ClFNO3S/c9-15(12,13)3-1-2-14-8-4-7(10)5-11-6-8/h4-6H,1-3H2
• InChI Key： WMBBRJSSSZJSBV-UHFFFAOYSA-N
• SMILES： ClS(CCCOC1C=NC=C(C=1)F)(=O)=O

Computed Properties

• Exact Mass: 252.9975702g/mol
• Monoisotopic Mass: 252.9975702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.6Ų

Additional information on 3-(5-fluoropyridin-3-yl)oxypropane-1-sulfonyl chloride

Professional Introduction to 3-(5-fluoropyridin-3-yl)oxypropane-1-sulfonyl chloride (CAS No. 2014843-14-0)

3-(5-fluoropyridin-3-yl)oxypropane-1-sulfonyl chloride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2014843-14-0, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a 5-fluoropyridine moiety and a sulfonyl chloride functional group, make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents.

The 5-fluoropyridine ring is a well-documented pharmacophore in drug discovery, known for its ability to enhance binding affinity and metabolic stability. This moiety has been extensively studied in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The introduction of fluorine into the pyridine ring further modulates its electronic properties, leading to improved pharmacokinetic profiles. In contrast, the sulfonyl chloride group is a versatile leaving group that facilitates nucleophilic substitution reactions, making it an essential component in the synthesis of sulfonamide derivatives.

The compound's structure also incorporates an oxypropane-1-sulfonyl chloride backbone, which provides a reactive site for further functionalization. This feature allows for the facile introduction of various substituents, enabling the creation of a diverse library of compounds for high-throughput screening. The combination of these structural elements makes 3-(5-fluoropyridin-3-yl)oxypropane-1-sulfonyl chloride a powerful scaffold for designing molecules with tailored biological activities.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). These interactions play a critical role in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. The 5-fluoropyridine moiety has been shown to be particularly effective in disrupting PPIs due to its ability to mimic natural ligands and bind to hydrophobic pockets within protein surfaces. Furthermore, the sulfonyl chloride group can be used to introduce additional binding motifs or linkers, enhancing the compound's ability to interact with target proteins.

One of the most compelling applications of 3-(5-fluoropyridin-3-yl)oxypropane-1-sulfonyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently dysregulated in cancer cells. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The presence of both the 5-fluoropyridine and sulfonyl chloride groups provides multiple points of interaction with kinase active sites, allowing for precise tuning of inhibitory activity.

The compound has also shown promise in the development of antiviral agents. Viruses rely on host cellular machinery for replication, making it difficult to target them without harming healthy cells. However, by designing molecules that disrupt viral enzymes or host-virus interactions, researchers can develop treatments that selectively inhibit viral replication. The oxypropane-1-sulfonyl chloride moiety can be used to create peptidomimetics or other viral inhibitors that mimic natural substrates or bind to critical viral proteins.

In addition to its applications in drug discovery, 3-(5-fluoropyridin-3-yl)oxypropane-1-sulfonyl chloride has found utility in materials science and agrochemical research. Its ability to undergo selective functionalization makes it a valuable building block for synthesizing polymers with tailored properties or agrochemicals with enhanced biological activity. For instance, researchers have explored its use in creating novel polymerizable monomers or as an intermediate in the synthesis of herbicides and fungicides.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available precursors such as 5-fluoropyridine and allylic sulfonic acid derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the desired framework efficiently. The use of modern spectroscopic methods like NMR and mass spectrometry ensures high purity and structural confirmation before proceeding to biological testing.

In conclusion, 3-(5-fluoropyridin-3-yl)oxypropane-1-sulfonyl chloride (CAS No. 2014843-14-0) is a versatile chemical entity with broad applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics targeting various diseases. As research continues to uncover new biological pathways and targets, this compound is poised to play an even greater role in shaping the future of drug discovery and development.